Cas no 1872502-27-6 (1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)-)

• Product Name: 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)-
• CAS No: 1872502-27-6
• MF: C₇H₁₁ClF₃NO₂S
• MW: 265.680950403214
• CID: 5245907
• Update Time: 2025-10-30

1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H11ClF3NO2S/c1-6(2)5(7(9,10)11)3-4-12(6)15(8,13)14/h5H,3-4H2,1-2H3
• InChI Key： CNPIPMUXNWWQMY-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCC(C(F)(F)F)C1(C)C

Additional information on 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)-

Comprehensive Overview of 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- (CAS No. 1872502-27-6)

The compound 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- (CAS No. 1872502-27-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a trifluoromethyl group and a pyrrolidine ring, makes it a valuable intermediate for constructing complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and material science.

One of the key features of 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- is its reactivity as a sulfonating agent. The sulfonyl chloride moiety allows for efficient introduction of the sulfonyl group into target molecules, which is crucial for modifying biological activity or enhancing physicochemical properties. The presence of the trifluoromethyl group further enhances the compound's utility, as fluorinated compounds are known for their improved metabolic stability and bioavailability, making them highly sought-after in modern medicinal chemistry.

In recent years, the demand for fluorinated building blocks like 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- has surged, driven by the growing focus on precision medicine and targeted therapies. Pharmaceutical companies are actively exploring fluorinated compounds to develop next-generation drugs with enhanced efficacy and reduced side effects. This compound, with its pyrrolidine backbone and trifluoromethyl substitution, aligns perfectly with these trends, offering a versatile tool for drug design.

Another area where 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- finds application is in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals and agrochemicals, and the ability to introduce sulfonyl and fluorinated groups efficiently is a significant advantage. Researchers have reported its use in the preparation of sulfonamides, which are key pharmacophores in many FDA-approved drugs. The compound's stability and reactivity make it a preferred choice for such transformations.

From a synthetic chemistry perspective, 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- offers several advantages. Its 2,2-dimethyl substitution pattern provides steric hindrance, which can be leveraged to control regioselectivity in reactions. Additionally, the pyrrolidine ring contributes to the compound's solubility in organic solvents, facilitating its use in various reaction conditions. These properties make it a reliable reagent for both academic and industrial research.

The compound's relevance extends beyond pharmaceuticals. In material science, fluorinated sulfonyl chlorides are employed to modify surfaces or create functional polymers with unique properties. For instance, they can impart hydrophobicity or chemical resistance to materials, which is valuable in coatings and electronic applications. The combination of trifluoromethyl and sulfonyl functionalities in 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- opens up possibilities for designing advanced materials with tailored characteristics.

Environmental and regulatory considerations also play a role in the popularity of 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)-. As industries move toward greener chemistry, the need for efficient and selective reagents has grown. This compound's high reactivity often translates to lower usage quantities and reduced waste generation, aligning with sustainable chemistry principles. Moreover, its well-defined structure and purity ensure reproducible results, which is critical for scaling up processes.

In summary, 1-Pyrrolidinesulfonyl chloride, 2,2-dimethyl-3-(trifluoromethyl)- (CAS No. 1872502-27-6) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features, including the pyrrolidine ring, trifluoromethyl group, and sulfonyl chloride functionality, make it a valuable asset for researchers. As the demand for fluorinated compounds and heterocyclic scaffolds continues to rise, this compound is poised to play an even more significant role in advancing scientific and industrial innovation.